BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-
(Bromomethyl)adamantane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(Bromomethyl)adamantane

Cat. No.: B088627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
(bromomethyl)adamantane, including its Chemical Abstracts Service (CAS) number, detailed
safety data, and an experimental protocol for its synthesis. The information is intended for use
by professionals in research and development, particularly in the fields of medicinal chemistry
and materials science.

Core Data Summary

CAS Number: 14651-42-4[1]

Synonyms: 1-Adamantylmethyl bromide, 1-(Bromomethyl)tricyclo[3.3.1.173,7"|decane[1]
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Property Value Source(s)
Molecular Formula C11H17Br
Molecular Weight 229.16 g/mol

White to off-white crystalline

Appearance ]
powder or solid

Melting Point 40-45 °C

Storage Temperature 2-8°C or below -15°C
RLRBYCAVZBQANU-
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Safety and Hazard Information

1-(Bromomethyl)adamantane is classified as harmful if swallowed and requires careful
handling in a laboratory setting.[2]

GHS Classification:
e Acute Toxicity, Oral: Category 4[2]
GHS Label Elements:
e Pictogram: GHS07 (Exclamation mark)
» Signal Word:Warning
e Hazard Statement: H302: Harmful if swallowed.[2]
e Precautionary Statements:[2]
o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.
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o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P330: Rinse mouth.

o P501: Dispose of contents/container to an approved waste disposal plant.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

Handling and Storage:

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperatures range from 2-8°C to below -15°C.

Experimental Protocols
Synthesis of 1-(Bromomethyl)adamantane from 1-
Adamantylmethanol

This protocol is adapted from a previously published procedure and is a common method for
the preparation of the title compound.[3]

Materials:

e 1-Adamantylmethanol
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e Zinc Bromide (ZnBrz2)

e Azeotropic hydrobromic acid (48%)

e Hexane

o Diethyl ether

e 10% Sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (Naz2S0a)

Procedure:

A mixture of 1-adamantylmethanol (23.3 g, 0.14 mol), zinc bromide (80.7 g, 0.36 mol), and
azeotropic hydrobromic acid (412 cm3) is refluxed.[3]

e The reaction progress is monitored by Gas Chromatography (GC) until the starting alcohol is
completely consumed.[3]

» Upon completion, the reaction mixture is cooled and extracted with a 1:1 (v/v) solution of
hexane and diethyl ether.[3]

e The collected organic portions are washed successively with a 10% sodium bicarbonate
solution and then with brine.[3]

e The organic layer is dried over anhydrous sodium sulfate.[3]

e The solvent is evaporated under reduced pressure to yield the crude product. The reported
yield is 26.5 g (83%) of pale yellow soft plates.[3]

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows related to 1-
(bromomethyl)adamantane.
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Caption: Experimental workflow for the synthesis of 1-(bromomethyl)adamantane.
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Safe Handling Workflow

Handling Required

Wear Personal Protective Equipment:
- Gloves
- Goggles
- Lab Coat

;

Work in a Well-Ventilated Area
(e.g., Fume Hood)

l

Avoid:
- Skin/Eye Contact
- Inhalation of Dust
- Ingestion

In Case of Spill

Small Spill: Large Spill:
Sweep up and place in Evacuate area and follow
suitable container for disposal. emergency procedures.

Dispose of Waste According to

Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: General safe handling procedures for 1-(bromomethyl)adamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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